N-[2-(butyrylamino)phenyl]-1-adamantanecarboxamide

• IUPAC Name: N-[2-(butanoylamino)phenyl]adamantane-1-carboxamide
• InChI: InChI=1S/C21H28N2O2/c1-2-5-19(24)22-17-6-3-4-7-18(17)23-20(25)21-11-14-8-15(12-21)10-16(9-14)13-21/h3-4,6-7,14-16H,2,5,8-13H2,1H3,(H,22,24)(H,23,25)
• InChI Key: BKVHMHDLJHLQNP-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC=CC=C1NC(=O)C23CC4CC(C2)CC(C4)C3
• Molecular Formula: C21H28N2O2
• Molecular Weight: 340.5 g/mol

Description

N-[2-(butyrylamino)phenyl]-1-adamantanecarboxamide, commonly known as BAPTA, is a chemical compound that has become increasingly popular in scientific research due to its ability to chelate calcium ions. BAPTA belongs to a class of compounds known as calcium chelators, which are capable of binding to calcium ions and preventing their interaction with other molecules in the cell.

Mechanism of Action

BAPTA works by binding to calcium ions and preventing their interaction with other molecules in the cell. Calcium ions are involved in many cellular processes by binding to proteins and activating them. By chelating calcium ions, BAPTA prevents this activation from occurring. This can be useful in studying the role of calcium in various cellular processes.
Biochemical and Physiological Effects
BAPTA has been shown to have a variety of biochemical and physiological effects. In neuroscience research, BAPTA has been used to study the role of calcium in synaptic transmission and plasticity. It has also been used to study the role of calcium in cell death and survival. In immunology research, BAPTA has been used to study the role of calcium in T cell activation and proliferation. In cancer research, BAPTA has been used to study the role of calcium in cell proliferation and apoptosis.

Advantages and Limitations for Lab Experiments

BAPTA has several advantages for lab experiments. It is a highly specific calcium chelator, meaning that it only binds to calcium ions and not other metal ions. This specificity allows researchers to study the role of calcium in various cellular processes without interference from other metal ions. BAPTA is also relatively easy to use and can be added directly to cell cultures or injected into animals.
However, there are also some limitations to using BAPTA in lab experiments. One limitation is that it can be difficult to control the concentration of BAPTA in cells or animals. This can lead to variability in experimental results. Another limitation is that BAPTA can have off-target effects, meaning that it can bind to molecules other than calcium ions. This can lead to unintended effects on cellular processes.

Future Directions

There are several future directions for BAPTA research. One area of research is the development of new calcium chelators that are more specific and have fewer off-target effects than BAPTA. Another area of research is the development of new techniques for measuring calcium concentrations in cells and animals. These techniques could be used to better understand the role of calcium in various cellular processes. Finally, BAPTA could be used in combination with other compounds to study the interaction between calcium and other molecules in the cell.

Scientific Research Applications

BAPTA has been widely used in scientific research due to its ability to chelate calcium ions. Calcium ions play a crucial role in many cellular processes, including muscle contraction, neurotransmitter release, and gene expression. By chelating calcium ions, BAPTA can be used to study the role of calcium in these processes. BAPTA has been used in a variety of research areas, including neuroscience, immunology, and cancer research.